![molecular formula C8H6N2O2S B1610176 3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde CAS No. 443956-16-9](/img/structure/B1610176.png)
3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde
Overview
Description
3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde, also known as PTZ-17, is a heterocyclic compound with potential applications in scientific research. This compound has a unique structure that makes it a promising candidate for various biochemical and physiological studies. In
Scientific Research Applications
Synthesis and Selectivity
- Efficient Synthesis Routes : Pyridyl analogues of 3-oxo-3,4-dihydro-2H-1,4-(benzothiazine or benzoxazine)-6-carbaldehydes, which include the subject compound, have been synthesized efficiently. These synthesis routes are high yielding, with no major purification issues, allowing for gram quantities of each aldehyde to be produced (Brooks et al., 2010).
Chemical Transformations and Derivatives
- Ring Transformations and Potential Biological Activity : 1,2-thiazine-6-carbaldehydes, closely related to the compound of interest, undergo ring transformations with amines to produce bioactive pyridinium derivatives and Harman type alkaloids (Fanghänel et al., 1998).
- Synthesis of 1,2,4-Triazoles : Another study explored the conversion of related compounds into 1,2,4-triazoles, indicating the compound's potential utility in creating new chemical structures with diverse applications (Bayrak et al., 2009).
Pharmaceutical Applications
- Potential Antimicrobial Activities : Derivatives of pyrido[3,2-e]-1,3-thiazino[3,2-a]-s-triazine, structurally similar to the compound , have been synthesized and may have implications in pharmaceutical research (Śladowska et al., 1985).
Heterocyclic Chemistry
- Synthesis of Heterocyclic Compounds : Research into the synthesis of related compounds, such as 1,2,4-triazoles and pyridines, showcases the potential of the compound in heterocyclic chemistry, which is crucial for developing new drugs and materials (Temple et al., 1987).
Novel Chemical Structures
- New Derivatives and Reactions : Studies have shown the ability to create novel derivatives from similar compounds, indicating the versatility of the subject compound in synthetic chemistry (Abdel-fattah & Attaby, 2012).
properties
IUPAC Name |
3-oxo-4H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2S/c11-3-5-1-2-6-8(9-5)10-7(12)4-13-6/h1-3H,4H2,(H,9,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEPGNAIYGRUSIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(S1)C=CC(=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40469112 | |
Record name | 3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
443956-16-9 | |
Record name | 3,4-Dihydro-3-oxo-2H-pyrido[3,2-b]-1,4-thiazine-6-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=443956-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine-6-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40469112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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